3-Bromo-1-(toluene-4-sulfonyl)-1H-pyrazole

• IUPAC Name: 3-bromo-1-(4-methylphenyl)sulfonylpyrazole
• InChI: InChI=1S/C10H9BrN2O2S/c1-8-2-4-9(5-3-8)16(14,15)13-7-6-10(11)12-13/h2-7H,1H3
• InChI Key: YCPRATGWCKDEOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CC(=N2)Br
• Molecular Formula: C10H9BrN2O2S
• Molecular Weight: 301.16 g/mol

Description

“3-Bromo-1-(toluene-4-sulfonyl)-1H-pyrazole” is a chemical compound. Its linear formula is C12H14BrNO3S. It has a molecular weight of 332.218. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “3-Bromo-1-(toluene-4-sulfonyl)-1H-pyrazole” is represented by the linear formula C12H14BrNO3S. The CAS Number for this compound is 171009-41-9.

Scientific Research Applications

Pyrazole Derivatives in Medicinal Chemistry and Drug Discovery

Pyrazoles have a wide range of applications in medicinal chemistry and drug discovery. They are used as scaffolds in the synthesis of bioactive chemicals. Pyrazole derivatives have been found to have diverse biological activities, including roles as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents.

Pyrazole Derivatives in Agrochemistry

In the field of agrochemistry, pyrazole derivatives are used due to their bioactive properties.

Pyrazole Derivatives in Coordination Chemistry

In coordination chemistry, pyrazole derivatives are used as ligands to form complexes with metals.

Pyrazole Derivatives in Organometallic Chemistry

In organometallic chemistry, pyrazole derivatives are used in the synthesis of organometallic compounds.

Pyrazole Derivatives in Green Synthesis

Pyrazole derivatives have been used in green synthesis, which is a method of synthesis that minimizes the use of harmful substances and reduces waste. The pyrazole nucleus can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system.

Pyrazole Derivatives in Biological Activities

Pyrazole derivatives have shown a number of noteworthy biological properties. They have been found to have antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal activities.

Pyrazole Derivatives in Cycloaddition Reactions

Pyrazole derivatives have been used in cycloaddition reactions. For example, a simple, highly efficient, 1,3-dipolar cycloaddition of diazo compounds and alkynyl bromides gives 3,5-diaryl-4-bromo-3H-pyrazoles or the isomerization products 3,5-diaryl-4-bromo-1H-pyrazoles in good yields.

Pyrazole Derivatives in Heterocyclic Chemistry

Pyrazole derivatives, characterized by a five-membered heterocyclic structure featuring two neighboring nitrogen atoms, serve as a core element in heterocyclic chemistry. They hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture.

Pyrazole Derivatives in Transition-Metal Catalysis

Pyrazole derivatives have been utilized in transition-metal catalysis. These methods span from utilizing transition-metal catalysts and photoredox reactions to employing one-pot multicomponent processes, novel reactants, and innovative reaction types.

Pyrazole Derivatives in Photoredox Reactions

Pyrazole derivatives have been used in photoredox reactions. This involves the use of light to excite a photosensitizer to its excited state, which can then undergo redox reactions with other molecules.